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Compound of Interest

Compound Name: NBD-14270

Cat. No.: B15567460 Get Quote

Application Notes and Protocols: NBD-14270
For Researchers, Scientists, and Drug Development Professionals

Abstract
NBD-14270 is a potent and selective small-molecule inhibitor of HIV-1 entry.[1][2] It functions

by binding to the viral envelope glycoprotein gp120, thereby preventing the conformational

changes required for viral fusion and entry into host cells.[1] This document provides detailed

information on the solubility of NBD-14270 and protocols for its preparation for both in vitro and

in vivo experiments, facilitating its application in antiviral research and drug development.

Physicochemical and Pharmacokinetic Data
The following table summarizes the key quantitative data for NBD-14270.
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Parameter Value Cell Line/System Reference

IC₅₀ (Anti-HIV-1

Activity)
180 nM

50 HIV-1 Env-

pseudotyped viruses
[1][2]

IC₅₀ (Anti-HIV-1

Activity)
0.16 µM

Single-cycle (TZM-bl

Cells) assay
[1]

CC₅₀ (Cytotoxicity) > 100 µM
U87-CD4-CXCR4 cell

line
[1]

CC₅₀ (Cytotoxicity) 109.3 µM TZM-bl Cells [1]

Molecular Formula C₁₈H₁₉N₃O₅S N/A [2]

Molecular Weight 425.43 g/mol N/A [2]

Solubility and Stock Solution Preparation
Proper dissolution and storage of NBD-14270 are critical for maintaining its stability and

ensuring reproducible experimental results.

Solubility
NBD-14270 is soluble in various organic solvents and solvent mixtures. The following table

provides solubility information for preparing solutions for in vivo administration.

Solvent System Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (5.88 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (5.88 mM)

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.88 mM)

Note: If precipitation or phase separation occurs during preparation, gentle heating and/or

sonication can be used to aid dissolution.[1]

Stock Solution Preparation and Storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/nbd-14270.html
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://www.medchemexpress.com/nbd-14270.html
https://www.medchemexpress.com/nbd-14270.html
https://www.medchemexpress.com/nbd-14270.html
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://dcchemicals.com/product_show-nbd-14270.html?datasheet=datasheet
https://www.benchchem.com/product/b15567460?utm_src=pdf-body
https://www.benchchem.com/product/b15567460?utm_src=pdf-body
https://www.medchemexpress.com/nbd-14270.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For most experimental applications, a concentrated stock solution is prepared in dimethyl

sulfoxide (DMSO).

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weighing: Accurately weigh the required amount of NBD-14270 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.25 mg of NBD-14270 (MW = 425.43 g/mol

).

Dissolution: Add the appropriate volume of high-purity DMSO to the NBD-14270 powder.

Using the example above, add 1 mL of DMSO.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store the aliquots under the following conditions:

-80°C: for up to 6 months.[1][2]

-20°C: for up to 1 month.[1]

Store in sealed vials, protected from moisture and light.[1]

Experimental Protocols
In Vitro Cell-Based Assays
This protocol describes the general procedure for preparing working solutions of NBD-14270
for use in cell-based assays, such as viral infectivity assays.

Materials:

10 mM NBD-14270 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and

antibiotics as required for the specific cell line.

Procedure:
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Thaw Stock Solution: Thaw an aliquot of the 10 mM NBD-14270 stock solution at room

temperature.

Prepare Intermediate Dilutions (Optional but Recommended): To ensure accurate final

concentrations, it is advisable to prepare intermediate dilutions of the stock solution in cell

culture medium. For example, to prepare a 1 mM intermediate solution, dilute the 10 mM

stock 1:10 in culture medium.

Prepare Final Working Solutions: Serially dilute the intermediate solution or the stock

solution directly into the appropriate volume of cell culture medium to achieve the desired

final concentrations for your experiment.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

wells receive the same final concentration of DMSO as the experimental wells.

Add to Cells: Add the prepared working solutions to your cell culture plates according to your

experimental design.

In Vivo Administration
This protocol provides a method for preparing NBD-14270 for in vivo studies, based on a

common solvent formulation.

Materials:

NBD-14270 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure for Preparing a 2.5 mg/mL Solution:
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Initial Dissolution in DMSO: For a final volume of 1 mL, dissolve 2.5 mg of NBD-14270 in

100 µL of DMSO. Mix thoroughly.

Addition of PEG300: Add 400 µL of PEG300 to the DMSO solution and mix until uniform.[1]

Addition of Tween-80: Add 50 µL of Tween-80 and mix again until the solution is clear.[1]

Final Volume Adjustment with Saline: Add 450 µL of saline to bring the total volume to 1 mL.

Mix thoroughly.[1]

Administration: The resulting clear solution is ready for administration. It is recommended to

prepare this working solution fresh on the day of use.[1]

Mechanism of Action and Signaling Pathway
NBD-14270 inhibits HIV-1 entry by targeting the viral envelope glycoprotein gp120. The binding

of NBD-14270 to gp120 prevents the interaction of the virus with the host cell co-receptors

(CXCR4 or CCR5), a critical step for viral fusion and subsequent entry into the cell.
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Caption: HIV-1 entry pathway and inhibition by NBD-14270.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the in vitro anti-HIV-1 activity

of NBD-14270.
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Caption: Workflow for in vitro anti-HIV-1 activity assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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